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Compound of Interest

Compound Name: 4,4'-Biphenyldicarboxylate

Cat. No.: B8443884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for 4,4'-Biphenyldicarboxylate (CAS No. 787-70-2), a rigid, linear organic

building block utilized in the synthesis of advanced materials such as metal-organic frameworks

(MOFs) and liquid crystal polymers.[1] Understanding the toxicological profile and safe handling

procedures for this compound is paramount for ensuring laboratory safety and mitigating

potential health risks. This document summarizes key quantitative data, outlines standard

experimental methodologies for safety assessment, and visually represents these workflows.

GHS Hazard and Precautionary Information
4,4'-Biphenyldicarboxylate is classified as a hazardous substance. The following tables

summarize its GHS classification and associated precautionary statements.[2][3]

Table 1: GHS Classification for 4,4'-Biphenyldicarboxylate
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3][4]

Skin Sensitization -
May cause sensitization by

skin contact.[5]

Table 2: GHS Precautionary Statements for 4,4'-Biphenyldicarboxylate
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Category Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][6]

P264
Wash skin thoroughly after

handling.[3][6]

P271
Use only outdoors or in a well-

ventilated area.[3][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][7]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3][7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P312
Call a POISON CENTER or

doctor if you feel unwell.[3][7]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[7]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[7]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[2]

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.[2][3]

P405 Store locked up.[2][3]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[2][3]

Toxicological Data
While comprehensive toxicological studies specifically for 4,4'-Biphenyldicarboxylate are not

readily available in the public domain, some data has been reported.

Table 3: Acute Toxicity of 4,4'-Biphenyldicarboxylate

Route Species Value Reference

Intraperitoneal Mouse LD50 = 500 mg/kg [2]

Accidental ingestion of this material may be damaging to the health of the individual.[5] High

oral doses of biphenyl, a related compound, have been shown to cause rapid breathing,

excessive tear secretion, loss of appetite, weight loss, muscle weakness, incoordination, coma,

and death in experimental animals.[5]

Experimental Protocols for Toxicological
Assessment
Detailed experimental protocols for the toxicological assessment of 4,4'-
Biphenyldicarboxylate have not been specifically published. However, standardized OECD

guidelines are available for the evaluation of chemical safety. The following sections describe

the general methodologies that would be employed to assess the key hazards associated with

this compound.

Acute Oral Toxicity Testing (Following OECD Guideline
423)
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This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.

Methodology:

Animal Model: Typically, the test is performed in a single sex (usually female) of rodent, most

commonly rats.

Dosing: The test substance is administered in a single dose by gavage. The procedure uses

a stepwise approach with a limited number of animals at each step.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and behavior

pattern.

Endpoint: The test allows for the determination of the acute toxic class of the substance and

an estimation of the LD50.

General Workflow for Acute Oral Toxicity (OECD 423)

Start: Select Animal Model (e.g., Rats)

Administer Single Oral Dose

Observe for 14 Days
(Mortality & Clinical Signs)

Determine Acute Toxic Class & Estimate LD50

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8443884?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8443884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Acute Oral Toxicity (OECD 423)

Dermal and Eye Irritation Testing (Following OECD
Guidelines 404 and 405)
These tests are designed to assess the potential of a substance to cause irritation or corrosion

to the skin and eyes.

Dermal Irritation (OECD 404):

Animal Model: The albino rabbit is the preferred species.[2]

Application: A single dose of the test substance is applied to a small area of shaved skin.[2]

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after application.[8]

Endpoint: The severity of the skin reactions is scored to determine the irritation potential.[8]

Eye Irritation (OECD 405):

Animal Model: The albino rabbit is the recommended species.[5][9]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.[5][10]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at

specific intervals (e.g., 1, 24, 48, and 72 hours).[9][10]

Endpoint: The severity of ocular lesions is scored to determine the irritation potential.[9][10]
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General Workflow for Dermal & Eye Irritation Testing

Dermal Irritation (OECD 404) Eye Irritation (OECD 405)

Apply to Skin

Observe for Erythema & Edema

Score Skin Reactions

Apply to Eye

Observe for Corneal, Iris & Conjunctival Lesions

Score Ocular Lesions
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General Workflow for Skin Sensitization (LLNA - OECD 429)

Start: Select Animal Model (Mice)

Apply Test Substance to Ear (3 days)

Inject Radiolabeled Thymidine (Day 5)

Excise Draining Lymph Nodes

Measure Lymphocyte Proliferation

Calculate Stimulation Index (SI)
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General Workflow for Genotoxicity Testing

Ames Test (OECD 471) Chromosomal Aberration (OECD 473)

Expose Mutant Bacteria

Plate on Minimal Medium

Count Revertant Colonies

Expose Mammalian Cells

Arrest Cells in Metaphase

Microscopically Analyze Chromosomes

Score Aberrations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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